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Compound of Interest

Compound Name: Gpx4-IN-4

Cat. No.: B12388179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of Gpx4-IN-4, a

potent inhibitor of Glutathione Peroxidase 4 (GPX4), in mouse models of research. The

provided methodologies are intended to serve as a guide for investigating the biological effects

of Gpx4-IN-4 in vivo.

Introduction
Glutathione Peroxidase 4 (GPX4) is a crucial enzyme that protects cells from membrane lipid

peroxidation.[1] Inhibition of GPX4 leads to an iron-dependent form of programmed cell death

known as ferroptosis.[2] Gpx4-IN-4 (also referred to as Compound 24) is a specific inhibitor of

GPX4 and serves as a valuable tool to induce ferroptosis and study its role in various

physiological and pathological processes.[3][4] These notes provide a summary of reported

dosages, a detailed formulation protocol, and comprehensive experimental protocols for in vivo

studies using Gpx4-IN-4 in mouse models.

Quantitative Data Summary
The following table summarizes the reported in vivo dosages and administration routes for

Gpx4-IN-4 in mice.
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Parameter Details Reference

Compound Gpx4-IN-4 (Compound 24) [3][4]

Molecular Weight 460.9 g/mol [4]

Route of Administration Intraperitoneal (i.p.) injection [3][4]

Dosage Range 50 mg/kg (daily for 20 days) [3][4]

100 mg/kg (single dose) [3][4]

200 mg/kg (single dose) [3][4]

Vehicle Formulation

Information on specific

formulation for Gpx4-IN-4 is

limited. A common vehicle for

similar lipophilic compounds

like RSL3 is a mixture of

DMSO and corn oil. Another

reported vehicle for a

ferroptosis inducer is a

combination of PBS, DMSO,

and PEG300.

[5]

Signaling Pathway
Gpx4-IN-4 induces ferroptosis by directly inhibiting the enzymatic activity of GPX4. This

disrupts the cellular antioxidant defense system, leading to an accumulation of lipid reactive

oxygen species (ROS) and subsequent cell death. The diagram below illustrates the central

role of GPX4 in the ferroptosis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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